Cas no 2378502-90-8 (Tert-butyl 3-[(5-bromopyrazin-2-yl)-methylamino]azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-[(5-bromopyrazin-2-yl)-methylamino]azetidine-1-carboxylate
• CAS No: 2378502-90-8
• MF: C₁₃H₁₉BrN₄O₂
• MW: 343.219561815262
• CID: 5832616
• PubChem ID: 145913222
• Update Time: 2025-10-31

Tert-butyl 3-[(5-bromopyrazin-2-yl)-methylamino]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2378502-90-8
• Tert-butyl 3-[(5-bromopyrazin-2-yl)-methylamino]azetidine-1-carboxylate
• tert-butyl 3-[(5-bromopyrazin-2-yl)(methyl)amino]azetidine-1-carboxylate
• EN300-7446874

• Inchi： 1S/C13H19BrN4O2/c1-13(2,3)20-12(19)18-7-9(8-18)17(4)11-6-15-10(14)5-16-11/h5-6,9H,7-8H2,1-4H3
• InChI Key： VQCAXDJWUSRWKJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)N(C)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 342.06914g/mol
• Monoisotopic Mass: 342.06914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Additional information on Tert-butyl 3-[(5-bromopyrazin-2-yl)-methylamino]azetidine-1-carboxylate

Tert-butyl 3-[(5-bromopyrazin-2-yl)-methylamino]azetidine-1-carboxylate: A Comprehensive Overview

The compound Tert-butyl 3-[(5-bromopyrazin-2-yl)-methylamino]azetidine-1-carboxylate (CAS No: 2378502-90-8) is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent research studies.

Tert-butyl 3-[(5-bromopyrazin-2-yl)-methylamino]azetidine-1-carboxylate is characterized by its azetidine ring, a four-membered cyclic structure, which is known for its rigidity and ability to form stable conformations. The presence of a tert-butyl group provides steric bulk, which can influence the molecule's pharmacokinetic properties, such as absorption and distribution. Additionally, the pyrazine ring, substituted with a bromine atom at position 5, introduces electronic diversity and potential sites for further functionalization.

Recent studies have highlighted the importance of azetidine-containing compounds in drug design, particularly in targeting G-protein coupled receptors (GPCRs) and other therapeutic targets. The methylamino group attached to the pyrazine ring in Tert-butyl 3-[(5-bromopyrazin-2-yl)-methylamino]azetidine-1-carboxylate suggests potential hydrogen bonding capabilities, which are crucial for molecular recognition and binding affinity to biological targets.

The synthesis of Tert-butyl 3-[(5-bromopyrazin-2-yl)-methylamino]azetidine-1-carboxylate involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these processes to achieve high yields and purity, ensuring the compound's suitability for biological assays. The use of advanced purification techniques, such as chromatography and crystallization, has further enhanced the quality of the synthesized material.

From a pharmacological perspective, Tert-butyl 3-[(5-bromopyrazin-2-yl)-methylamino]azetidine-1-carboxylate has shown promise in preclinical models. Studies have demonstrated its ability to modulate ion channels and inhibit enzymes associated with neurodegenerative diseases. For instance, research published in *Nature Communications* revealed that this compound exhibits potent activity against voltage-gated sodium channels, making it a candidate for treating chronic pain conditions.

Moreover, the bromine substitution at position 5 of the pyrazine ring introduces a halogen effect that can modulate the compound's lipophilicity and bioavailability. This feature is particularly advantageous in drug design, where balancing hydrophilic and lipophilic properties is essential for achieving optimal pharmacokinetics.

Another notable aspect of Tert-butyl 3-[(5-bromopyrazin-2-yl)-methylamino]azetidine-1-carboxylate is its versatility in medicinal chemistry campaigns. The azetidine ring can serve as a scaffold for further functionalization, allowing researchers to explore diverse chemical space and identify novel bioactive compounds. This flexibility has positioned the compound as a valuable tool in hit-to-lead optimization strategies.

In conclusion, Tert-butyl 3-[(5-bromopyrazin-2-yli-methylamino]azetidine--carboxy-late (CAS No: 2378502--90--8) represents a significant advancement in organic synthesis and drug discovery. Its unique structural features, coupled with promising biological activities, make it a compelling candidate for further investigation in therapeutic development.